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Compound of Interest

Compound Name: Imazalil sulfate

Cat. No.: B166212

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the extraction of Imazalil sulfate
residues from soil and water samples, intended for analysis by chromatographic techniques
such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC)
coupled with mass spectrometry (MS).

Introduction

Imazalil is a widely used systemic fungicide for the control of a broad spectrum of fungal
diseases on fruits, vegetables, and ornamentals. Its sulfate salt form is often used in
formulations. Monitoring its residue levels in soil and water is crucial for environmental risk
assessment and ensuring food safety. The following protocols outline the QUEChERS (Quick,
Easy, Cheap, Effective, Rugged, and Safe) method for soil samples and a Solid-Phase
Extraction (SPE) method for water samples.

Data Presentation

The following tables summarize quantitative data for the extraction of Imazalil from various
matrices, providing an indication of the expected performance of the described methods.

Table 1: Recovery of Imazalil from Solid Matrices using QUEChERS-based Methods
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Table 2: Recovery of Imazalil from Liquid Matrices using SPE or LLE Methods
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Experimental Protocols
Protocol 1: QUEChERS Extraction of Imazalil Sulfate

from Soil
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This protocol is adapted from the widely used QUEChERS methodology for pesticide residue
analysis in complex matrices like soil.[3][7][8]

1. Sample Preparation and Hydration:
e Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge tube.

e If the soil is dry, add 10 mL of deionized water, vortex for 1 minute, and allow it to hydrate for
10 minutes. This step is crucial for efficient extraction.[1]

2. Conversion of Imazalil Sulfate to Free Base:

» To the hydrated soil, add 1 mL of 25% aqueous ammonium hydroxide solution to liberate the
free base of Imazalil.[9]

o Vortex the sample for 1 minute.

3. Extraction:

e Add 10 mL of acetonitrile (containing 1% acetic acid) to the centrifuge tube.[1]

o Cap the tube tightly and shake vigorously for 15 minutes using a mechanical shaker.[1]
4. Partitioning:

e Add the contents of a QUEChERS salt packet containing 4 g of anhydrous magnesium
sulfate (MgSOa4) and 1.7 g of sodium acetate (CHzCOONa).[1]

e Immediately cap and shake vigorously for 1 minute.
e Centrifuge the tube at > 3000 x g for 5 minutes.
5. Dispersive Solid-Phase Extraction (ASPE) Cleanup (Optional):

o Transfer a 1 mL aliquot of the acetonitrile supernatant to a 2 mL microcentrifuge tube
containing dSPE sorbents. For general cleanup, a combination of 150 mg MgSOa, 50 mg
Primary Secondary Amine (PSA), and 50 mg C18 can be used.
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Vortex for 30 seconds.

Centrifuge at high speed (e.g., = 5000 x g) for 2 minutes.

. Final Extract Preparation:

Take the supernatant and filter it through a 0.22 pum syringe filter into an autosampler vial for
analysis by LC-MS/MS or GC-MS.

Depending on the sensitivity of the instrument and the expected concentration of Imazalil,
the extract may be diluted with an appropriate solvent.

Protocol 2: Solid-Phase Extraction (SPE) of Imazalil
Sulfate from Water

This protocol outlines a general procedure for the extraction of Imazalil from water samples
using SPE.

1

. Sample Preparation and pH Adjustment:

Filter the water sample through a 0.45 um filter to remove any particulate matter.
Take a 100 mL aliquot of the filtered water sample.

Adjust the pH of the water sample to approximately 8-9 with a dilute solution of ammonium
hydroxide to ensure Imazalil is in its free base form for better retention on the SPE cartridge.

. SPE Cartridge Conditioning:

Use a C18 SPE cartridge (e.g., 500 mg, 6 mL).

Condition the cartridge by passing 5 mL of methanol followed by 5 mL of deionized water. Do
not allow the cartridge to go dry.

. Sample Loading:

Load the pH-adjusted water sample onto the conditioned SPE cartridge at a flow rate of
approximately 5 mL/min.
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4. Cartridge Washing:

 After loading the entire sample, wash the cartridge with 5 mL of deionized water to remove
any interfering polar compounds.

o Dry the cartridge under a gentle stream of nitrogen or by applying a vacuum for 10-15
minutes.

5. Elution:

o Elute the retained Imazalil from the cartridge with 5 mL of ethyl acetate or another suitable
organic solvent like acetonitrile. Collect the eluate in a clean collection tube.

6. Eluate Concentration and Reconstitution:
o Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

» Reconstitute the residue in a known volume (e.g., 1 mL) of a suitable solvent (e.g.,
acetonitrile or mobile phase for LC analysis) for subsequent analysis.

Visualizations

Click to download full resolution via product page

Caption: Workflow for Imazalil Sulfate Extraction from Soil (QUEChERS).
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Caption: Workflow for Imazalil Sulfate Extraction from Water (SPE).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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